Cas no 61341-86-4 ((1S)-indan-1-amine)

• Product Name: (1S)-indan-1-amine
• CAS No: 61341-86-4
• MF: C₉H₁₁N
• MW: 133.190342187881
• MDL: MFCD16661198
• CID: 57682
• PubChem ID: 24868175
• Update Time: 2025-04-18

(1S)-indan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-2,3-Dihydro-1H-inden-1-amine
• (S)-1-aminoindan
• (S)-(+)-1-Indanamine
• (S)-(+)-1-Aminoindan
• (S)-(+)-1-aminoindane
• (S)-1-Aminoindane
• (+)-(1S)-aminoindane
• (1R)-2,3-dihydro-1H-inden-1-ylamine
• (S)-indan-1-ylamine
• 1(S)-aminoindan
• 1H-Inden-1-amine, 2,3-dihydro-,(1S)-
• AC1OCSUY
• AG-G-23415
• (S)-(+)-Indanamine
• (1S)-indan-1-amine
• S-AI
• (1S)-2,3-dihydro-1H-inden-1-amine
• 1H-Inden-1-amine, 2,3-dihydro-, (1S)-
• (1~{S})-2,3-dihydro-1~{H}-inden-1-amine
• (S)-(+)-1-Aminoindan, ChiPros(R), produced by BASF, 99%
• STR07992
• UNII-S5CM3PDV4Z
• AM20060691
• AC-5906
• 61341-86-4
• (s)-aminoindan
• (1S)-1-amino-indane
• EN300-89307
• SCHEMBL42780
• S5CM3PDV4Z
• BCP15509
• (S)-(+)-1-Aminoindan, 97%
• (S)-indane amine
• (+)-1-Aminoindan
• TS-01724
• 1H-Inden-1-amine, 2,3-dihydro-, (S)-
• (S)-aminoindane
• (S)-(+)-aminoindane
• BDBM10998
• A8508
• (1S)-1-aminoindane
• XJEVHMGJSYVQBQ-VIFPVBQESA-N
• (S)-(+)-1-Aminoindane, 98+%, ee 99+%
• AKOS016842308
• MFCD00216670
• 1-Aminoindane, (S)-
• BP-12901
• (S)-(+)1-Aminoindane
• CS-W019947
• 2,3-dihydro-1H-inden-1-ylamine

• MDL： MFCD16661198
• Inchi： 1S/C9H11N/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4,9H,5-6,10H2/t9-/m0/s1
• InChI Key： XJEVHMGJSYVQBQ-VIFPVBQESA-N
• SMILES： N[C@@H]1C2C=CC=CC=2CC1
• BRN： 2206708

Computed Properties

• Exact Mass: 133.08923
• Monoisotopic Mass: 133.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.038 g/mL at 25 °C(lit.)
• Melting Point: 15 ºC
• Boiling Point: 96-97 °C/8 mmHg(lit.)
• Flash Point: Fahrenheit: 201.2 ° f
  Celsius: 94 ° c
  
• Refractive Index: n20/D 1.562(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 26.02
• LogP: 2.33290
• Sensitiveness: Air Sensitive
• Specific Rotation: 20 º (c=1.5, CH3OH)
• Optical Activity: [α]20/D +16.5°, c = 1.5 in methanol

(1S)-indan-1-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H412
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38-52/53
• Safety Instruction： 26-36-61
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes